Cas no 1805877-33-1 (2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one
• CAS No: 1805877-33-1
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4792210
• Update Time: 2025-10-31

2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO2/c1-7(12)11(14)10-5-9(15-2)4-3-8(10)6-13/h3-5,7H,6H2,1-2H3
• InChI Key： VASPGNZCTNCNHO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1CCl)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one

2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one: A Comprehensive Overview

The compound 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one (CAS No. 1805877-33-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and a methoxy group attached to a phenyl ring, along with a ketone functional group. The combination of these functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of brominated aromatic compounds in the development of new materials and drugs. The presence of the bromine atom in 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one suggests that it could play a role in halogen-based chemistry, particularly in the synthesis of biologically active molecules. Researchers have explored the use of such compounds in medicinal chemistry, where they serve as intermediates for the production of drugs targeting various diseases.

The chloromethyl group in this compound adds another layer of complexity and functionality. Chloromethyl groups are known for their ability to participate in nucleophilic substitutions, making them valuable in organic synthesis. In the context of 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one, this group could facilitate reactions that lead to the formation of new chemical entities with enhanced biological activity.

The methoxy group attached to the phenyl ring contributes to the compound's electronic properties, influencing its reactivity and stability. Methoxy groups are often used in pharmaceuticals to improve drug solubility and bioavailability. In this compound, the methoxy group may also play a role in modulating the electronic environment around the aromatic ring, affecting its interaction with other molecules.

One of the most intriguing aspects of CAS No. 1805877-33-1 is its potential as an intermediate in the synthesis of more complex molecules. Recent advancements in catalytic chemistry have enabled researchers to develop efficient methods for constructing such intermediates. For instance, transition metal-catalyzed cross-coupling reactions have been employed to assemble this compound from simpler precursors, demonstrating its versatility in synthetic pathways.

In terms of applications, 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one has shown promise in materials science as well. Its unique structure makes it a candidate for use in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. Additionally, its ability to undergo various chemical transformations opens up possibilities for its use in electronics and optoelectronics.

From a pharmacological perspective, this compound has been studied for its potential as an anti-inflammatory agent. Preclinical studies suggest that it exhibits moderate activity against certain inflammatory pathways, making it a potential lead compound for drug development. However, further research is needed to fully understand its mechanism of action and safety profile.

The synthesis of CAS No. 1805877-33-1 involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards required for both research and industrial applications.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-5-methoxyphenyl)propan-1-one (CAS No. 1805877-33-1) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.